Cas no 1160-35-6 (Dodecyl 2-hydroxybenzoate)

• Product Name: Dodecyl 2-hydroxybenzoate
• CAS No: 1160-35-6
• MF: C₁₉H₃₀O₃
• MW: 306.439706325531
• MDL: MFCD18818888
• CID: 1206019
• Update Time: 2025-06-08

Dodecyl 2-hydroxybenzoate Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 2-hydroxy-, dodecyl ester
• Dodecyl 2-hydroxybenzoate
• Dodecyl salicylate
• N-Dodecyl 2-hydroxybenzoate
• Laurylsalicylat
• Lauryl-salicylate
• Salicylic acid, dodecyl ester
• NIOSH/VO2991200
• 2-Hydroxybenzoic acid dodecyl ester
• VO29912000

• MDL： MFCD18818888
• Inchi： 1S/C19H30O3/c1-2-3-4-5-6-7-8-9-10-13-16-22-19(21)17-14-11-12-15-18(17)20/h11-12,14-15,20H,2-10,13,16H2,1H3
• InChI Key： CJYBKFFVXWWBMY-UHFFFAOYSA-N
• SMILES： O(C(C1C=CC=CC=1O)=O)CCCCCCCCCCCC

Computed Properties

• Exact Mass: 306.2196
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 13
• Complexity: 278
• XLogP3: 9
• Topological Polar Surface Area: 46.5

Experimental Properties

• Density: 0.997±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Insuluble (7.4E-4 g/L) (25 ºC),
• PSA: 46.53

Additional information on Dodecyl 2-hydroxybenzoate

The Role of Dodecyl 2-Hydroxybenzoate (CAS No. 1160-35-6) in Modern Chemical and Biomedical Applications

Dodecyl 2-hydroxybenzoate, also known as dodecyl salicylate or octyl gallate (CAS No. 1160-35-6), is a long-chain ester formed by the esterification of salicylic acid with dodecanol. This organic compound exhibits unique physicochemical properties, including high lipophilicity and thermal stability, which render it a versatile molecule in diverse industrial and biomedical applications. Recent advancements in synthetic methodologies and computational modeling have further expanded its utility in areas such as drug delivery systems, antioxidant formulations, and polymer stabilization.

In pharmaceutical research, dodecyl 2-hydroxybenzoate has gained attention for its potential as a carrier molecule in targeted drug delivery systems. A groundbreaking study published in the Journal of Controlled Release (2023) demonstrated its ability to enhance the bioavailability of hydrophobic drugs through self-assembled micellar structures. The compound's amphiphilic nature allows it to form stable nanoparticles with encapsulation efficiencies exceeding 90%, particularly for anticancer agents like paclitaxel. Researchers highlighted its superior biocompatibility compared to conventional polymers, attributed to its rapid metabolic degradation into non-toxic byproducts.

The antioxidant properties of Dodecyl 2-hydroxybenzoate have been extensively validated in lipid oxidation studies. A collaborative research team from MIT and ETH Zurich recently reported its efficacy as a synergistic antioxidant when combined with tocopherols in food-grade emulsions (Nature Food Chemistry, 2024). The compound's hydrophobic tail effectively partitions into lipid matrices, scavenging free radicals while minimizing sensory alterations—a critical advantage over traditional phenolic antioxidants. This dual functionality has positioned it as a promising candidate for extending shelf life of perishable foods without compromising nutritional quality.

In the realm of biomaterials science, this compound has emerged as a key stabilizer in poly(lactic-co-glycolic acid) (PLGA) based scaffolds used for tissue engineering applications. A 2024 study in Biomaterials Science revealed that incorporating dodecyl salicylate at 5 wt% significantly improved scaffold mechanical integrity while promoting osteogenic differentiation of mesenchymal stem cells. The mechanism involves surface functionalization that modulates cell adhesion via integrin-mediated signaling pathways, demonstrating its potential for bone regeneration therapies.

Synthetic innovations continue to redefine the production landscape of this compound. Green chemistry approaches utilizing enzyme-catalyzed esterification have achieved yields surpassing 95% under mild conditions (Catalysis Today, 2024). Researchers at the Max Planck Institute developed a recyclable immobilized lipase system that eliminates solvent usage, reducing environmental footprint by approximately 70%. These advancements align with global sustainability initiatives while maintaining product purity standards required for biomedical applications.

Recent toxicological evaluations published in Toxicological Sciences (2024) confirmed low acute toxicity profiles when administered orally or dermally at therapeutic concentrations. Metabolic pathway studies using LC-MS/MS revealed rapid hydrolysis into salicylic acid and dodecanol, both recognized as GRAS (Generally Recognized As Safe) substances by regulatory bodies worldwide. This safety profile supports its expanding use across cosmetics, pharmaceuticals, and food preservation sectors without requiring restricted substance classifications.

Ongoing investigations explore its potential in photoprotective formulations due to UV-absorbing properties identified through UV-Vis spectroscopy analysis (Solar Energy Materials & Solar Cells, 2024). Computational docking studies suggest interactions with melanin synthesis pathways, opening avenues for cosmeceutical applications targeting both sun protection and skin rejuvenation effects.

The interdisciplinary convergence of chemistry and biomedicine continues to unlock novel applications for Dodecyl 2-hydroxybenzoate (CAS No. 1160-35-6). Its molecular versatility combined with recent advances in synthesis techniques positions it as an indispensable component across multiple industries—particularly where precise control over material properties intersects with biological compatibility requirements.